Cas no 168784-35-8 (Diphenanthro[3,4-B:4',3'-D]thiophene)
168784-35-8 structure
Product Name:Diphenanthro[3,4-B:4',3'-D]thiophene
CAS No:168784-35-8
MF:C28H16S
MW:384.491645812988
CID:905090
Update Time:2023-08-02
Diphenanthro[3,4-B:4',3'-D]thiophene Chemical and Physical Properties
Names and Identifiers
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- Diphenanthro3,4-b:4,3-dthiophene
- biphenanthro<4,3-b,3',4'-d>thiophene
- DIPHENANTHRO[3,4-B:4',3'-D]THIOPHENE
- Diphenanthro[3,4-B:4',3'-D]thiophene
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- Inchi: 1S/C28H16S/c1-3-7-21-17(5-1)9-11-19-13-15-23-27(25(19)21)28-24(29-23)16-14-20-12-10-18-6-2-4-8-22(18)26(20)28/h1-16H
- InChI Key: UNKICAROUFRVIX-UHFFFAOYSA-N
- SMILES: S1C2C=CC3C=CC4C=CC=CC=4C=3C=2C2=C1C=CC1C=CC3C=CC=CC=3C2=1
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 29
- Rotatable Bond Count: 0
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 9.3
- Topological Polar Surface Area: 28.2
Diphenanthro[3,4-B:4',3'-D]thiophene Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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